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Compound of Interest

Compound Name: N-Acetyl Tizanidine-d4

Cat. No.: B563353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Acetyl Tizanidine-d4, a deuterium-

labeled analog of N-Acetyl Tizanidine. This document is intended for professionals in research

and drug development, offering key data, experimental considerations, and metabolic context.

Introduction
N-Acetyl Tizanidine-d4 is the deuterium-labeled form of N-Acetyl Tizanidine, a metabolite of

the centrally acting α2-adrenergic agonist, Tizanidine.[1][2] Tizanidine is a muscle relaxant

used to manage spasticity.[3] Due to its extensive first-pass metabolism, primarily mediated by

the cytochrome P450 enzyme CYP1A2, understanding its pharmacokinetic profile is crucial for

clinical use.[4][5] Deuterium-labeled internal standards like N-Acetyl Tizanidine-d4 are

indispensable tools in bioanalytical assays, particularly mass spectrometry, for the accurate

quantification of metabolites in biological matrices.[6] The stable isotope label ensures that the

internal standard has nearly identical chemical and physical properties to the analyte of

interest, but is mass-shifted, allowing for precise measurement.

Physicochemical Properties and Quantitative Data
The key quantitative data and physicochemical properties of N-Acetyl Tizanidine-d4 are

summarized below. This information is critical for method development, standard preparation,

and data analysis.
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Property Value Reference(s)

CAS Number 1276602-33-5 [7][8][9]

Molecular Formula C₁₁H₆D₄ClN₅OS [6][7][10]

Molecular Weight 299.77 g/mol [7][8][10]

Purity (by HPLC) 99.1% [7]

Isotopic Enrichment 99 atom % D [7]

Appearance Yellow Solid [7]

Synonyms

1-[2-[(5-Chloro-2,1,3-

benzothiadiazol-4-

yl)amino]-4,5-dihydro-1H-

imidazol-1-yl-d4]-ethanone

[7]

Experimental Protocols and Methodologies
While specific proprietary synthesis protocols are not publicly available, the primary application

of N-Acetyl Tizanidine-d4 is as an internal standard (IS) in quantitative bioanalysis. Below is a

detailed, representative methodology for its use in a Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) assay to quantify the Tizanidine metabolite, N-Acetyl Tizanidine, in a

biological matrix like plasma.

Sample Preparation: Solid-Phase Extraction (SPE)
Sample Thawing: Thaw plasma samples and calibration standards/quality control samples at

room temperature.

Spiking with Internal Standard: To 100 µL of each plasma sample, add 10 µL of N-Acetyl
Tizanidine-d4 working solution (e.g., 50 ng/mL in methanol) to achieve a final IS

concentration of 5 ng/mL. Vortex for 10 seconds.

Protein Precipitation/Lysis: Add 200 µL of 0.1% formic acid in acetonitrile to each sample.

Vortex for 1 minute to precipitate proteins.
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Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins.

SPE Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge by

washing sequentially with 1 mL of methanol followed by 1 mL of deionized water.

Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned

SPE cartridge.

Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of

methanol to remove interferences.

Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in

methanol into a clean collection tube.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50

acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis
Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for separation.

Mobile Phase: A gradient elution using Mobile Phase A (0.1% formic acid in water) and

Mobile Phase B (0.1% formic acid in acetonitrile).

Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray

ionization (ESI+) mode.

Detection: Multiple Reaction Monitoring (MRM) is used for detection. Specific precursor-to-

product ion transitions for both N-Acetyl Tizanidine and N-Acetyl Tizanidine-d4 would need

to be optimized. For example:

N-Acetyl Tizanidine: Q1 Precursor Ion (e.g., m/z 296.0) -> Q3 Product Ion (e.g., m/z 238.0)
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N-Acetyl Tizanidine-d4 (IS): Q1 Precursor Ion (e.g., m/z 300.0) -> Q3 Product Ion (e.g.,

m/z 242.0)

Quantification: The concentration of N-Acetyl Tizanidine in the unknown samples is

determined by calculating the peak area ratio of the analyte to the internal standard and

comparing this ratio to a standard curve generated from samples with known concentrations.

Metabolic Pathway of Tizanidine
Tizanidine undergoes extensive hepatic metabolism, with less than 3% of the parent drug

excreted unchanged in the urine.[4] The primary enzyme responsible for its metabolism is

Cytochrome P450 1A2 (CYP1A2).[3][4][5] Inhibition of CYP1A2 can significantly increase

Tizanidine plasma concentrations, leading to potential adverse effects. The metabolic pathway

involves several transformations, leading to inactive metabolites. N-Acetyl Tizanidine is one

such metabolite, and its formation is a key step in the overall clearance of the drug.
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Caption: Metabolic pathway of Tizanidine to inactive metabolites.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for a typical bioanalytical study using N-
Acetyl Tizanidine-d4 as an internal standard.
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Caption: Bioanalytical workflow using N-Acetyl Tizanidine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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